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Compound of Interest

Compound Name: M 084 hydrochloride

Cat. No.: B1574532

Welcome to the technical support center for M 084 hydrochloride. This guide is designed for
researchers, scientists, and drug development professionals to provide in-depth technical
guidance and troubleshooting strategies for experiments involving this compound. Our goal is
to equip you with the knowledge to anticipate and navigate potential off-target effects, ensuring
the scientific integrity of your results.

Introduction to M 084 Hydrochloride

M 084 hydrochloride is recognized as a blocker of Transient Receptor Potential Cation
Channel Subfamily C, members 4 and 5 (TRPC4/5).[1][2] It is a valuable tool for investigating
the physiological and pathological roles of these ion channels. However, like any
pharmacological tool, understanding its selectivity profile is critical for accurate data
interpretation. This guide will delve into the known on-target and off-target activities of M 084
hydrochloride and provide practical advice for its use in your research.

Frequently Asked Questions (FAQS)

Here we address some of the common questions that arise when working with M 084
hydrochloride.

Q1: What is the primary mechanism of action of M 084 hydrochloride?

M 084 hydrochloride is a blocker of TRPC4 and TRPC5 channels, with reported IC50 values
in the micromolar range.[1][2] Specifically, the IC50 values are cited as 3.7-10.3 yM for TRPC4
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and 8.2 uM for TRPCS5.[2]
Q2: Are there any known off-target effects of M 084 hydrochloride?

Yes, M 084 hydrochloride has been reported to weakly block TRPC3 channels.[2] This is an
important consideration for researchers working with systems where TRPC3 is expressed and
functionally relevant.

Q3: Is M 084 hydrochloride the same as PRE-084 hydrochloride?

No, this is a critical point of distinction. M 084 hydrochloride is a TRPC4/5 channel blocker.[1]
[2] In contrast, PRE-084 hydrochloride is a highly selective sigma-1 (ol) receptor agonist.[3][4]
[5] Due to the similarity in their names, it is imperative to ensure you are using the correct
compound for your intended target. Always verify the CAS number and supplier information.

Q4: What are the potential consequences of off-target effects in my experiments?

Off-target effects can lead to misinterpretation of experimental results. For example, if a cellular
response is observed following treatment with M 084 hydrochloride, it is crucial to determine
whether this effect is mediated by the intended blockade of TRPC4/5 or an unintended
interaction with TRPC3 or other unknown targets.

Troubleshooting Guide: Identifying and Mitigating
Off-Target Effects

This section provides practical steps and experimental workflows to help you identify and
control for potential off-target effects of M 084 hydrochloride.

Initial Assessment: Understanding Your Experimental
System

Before initiating experiments with M 084 hydrochloride, it is essential to characterize your
model system.

o Target Expression Profile: Determine the expression levels of TRPC3, TRPC4, and TRPC5
in your cells or tissue of interest. This can be achieved through techniques such as gPCR,
Western blotting, or immunohistochemistry.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.tocris.com/products/m-084-hydrochloride_5807
https://www.benchchem.com/product/b1574532?utm_src=pdf-body
https://www.benchchem.com/product/b1574532?utm_src=pdf-body
https://www.tocris.com/products/m-084-hydrochloride_5807
https://www.benchchem.com/product/b1574532?utm_src=pdf-body
https://www.benchchem.com/product/b1574532?utm_src=pdf-body
https://www.bocsci.com/product/m-084-hydrochloride-169574.html
https://www.tocris.com/products/m-084-hydrochloride_5807
https://www.medchemexpress.com/PRE-084-hydrochloride.html
https://www.tocris.com/products/pre-084-hydrochloride_0589
https://en.wikipedia.org/wiki/PRE-084
https://www.benchchem.com/product/b1574532?utm_src=pdf-body
https://www.benchchem.com/product/b1574532?utm_src=pdf-body
https://www.benchchem.com/product/b1574532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

» Functional Relevance: If TRPC3 is expressed, assess its functional role in the biological
process you are investigating.

Experimental Workflow for Validating On-Target vs. Off-
Target Effects

The following workflow is designed to help you dissect the observed effects of M 084
hydrochloride.

Caption: Experimental workflow for dissecting on-target versus off-target effects of M 084
hydrochloride.

Detailed Protocols for Control Experiments

Protocol 1: Use of a Structurally Unrelated TRPC4/5 Blocker

o Rationale: Employing a TRPCA4/5 blocker with a different chemical scaffold can help confirm
that the observed biological effect is due to the intended mechanism of action and not a
result of the specific chemical properties of M 084 hydrochloride.

e Procedure:

o

Identify a commercially available, validated TRPC4/5 blocker that is structurally distinct
from M 084 hydrochloride.

o Determine the optimal concentration of the control compound based on its reported IC50
values for TRPC4 and TRPC5.

o Treat your experimental system with the control compound under the same conditions as
your experiments with M 084 hydrochloride.

o Compare the resulting phenotype with that observed with M 084 hydrochloride.
Protocol 2: Pharmacological Modulation of the Known Off-Target (TRPC3)

» Rationale: To investigate the potential contribution of TRPC3 blockade to your observed
phenotype, you can use pharmacological tools that selectively modulate TRPC3 activity.
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e Procedure:

o

Identify a selective TRPC3 blocker or activator.

[¢]

Treat your experimental system with the selective TRPC3 modulator.

[¢]

Observe if this treatment mimics or alters the phenotype observed with M 084
hydrochloride.

o

Interpretation: If a selective TRPC3 blocker produces a similar effect to M 084, it suggests
that TRPC3 inhibition may be contributing to the observed phenotype.

Data Summary: Selectivity Profile of M 084
Hydrochloride

Target Activity IC50 (pM) Reference
TRPC4 Blocker 3.7-10.3 [2]
TRPC5 Blocker 8.2 [2]
TRPC3 Weak Blocker Not specified [2]

Signaling Pathway Considerations

When investigating the effects of M 084 hydrochloride, it is crucial to consider the
downstream signaling pathways regulated by TRPC4 and TRPC5. These channels are known
to be involved in calcium signaling, which can impact a multitude of cellular processes.

Blocks Mediates Activates Downstream Signaling
m Caze Influx (e.g., Calmodulin, PKC, Gene Expression)

Click to download full resolution via product page

Caption: Simplified signaling pathway showing the action of M 084 hydrochloride on TRPC4/5
channels and downstream calcium signaling.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1574532?utm_src=pdf-body
https://www.benchchem.com/product/b1574532?utm_src=pdf-body
https://www.benchchem.com/product/b1574532?utm_src=pdf-body
https://www.benchchem.com/product/b1574532?utm_src=pdf-body
https://www.tocris.com/products/m-084-hydrochloride_5807
https://www.tocris.com/products/m-084-hydrochloride_5807
https://www.tocris.com/products/m-084-hydrochloride_5807
https://www.benchchem.com/product/b1574532?utm_src=pdf-body
https://www.benchchem.com/product/b1574532?utm_src=pdf-body-img
https://www.benchchem.com/product/b1574532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Concluding Remarks

M 084 hydrochloride is a potent tool for the study of TRPC4 and TRPC5 channels. However,
a thorough understanding of its selectivity profile, including its weak inhibitory activity on
TRPC3, is paramount for the rigorous interpretation of experimental data. By implementing the
troubleshooting strategies and control experiments outlined in this guide, researchers can
enhance the reliability and reproducibility of their findings. Always remember to critically
evaluate your results in the context of the compound's known pharmacological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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